Cas no 155499-68-6 (2-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol
• CAS No: 155499-68-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6400614
• PubChem ID: 117286373
• Update Time: 2025-10-30

2-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol
• 2-(3,5-dimethoxy-4-methylphenyl) ethanol
• EN300-1796337
• 155499-68-6

• Inchi： 1S/C11H16O3/c1-8-10(13-2)6-9(4-5-12)7-11(8)14-3/h6-7,12H,4-5H2,1-3H3
• InChI Key： JFBAWWCPGWBCIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C)OC)CCO

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(3,5-dimethoxy-4-methylphenyl)ethan-1-ol

Introduction to 2-(3,5-Dimethoxy-4-Methylphenyl)Ethan-1-Ol (CAS No: 155499-68-6)

The compound 2-(3,5-Dimethoxy-4-Methylphenyl)Ethan-1-Ol (CAS No: 155499-68-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of phenolic alcohols, characterized by its aromatic ring substituted with methoxy groups and a methyl group, along with a hydroxymethyl group attached to the benzene ring. The molecule's structure makes it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3,5-Dimethoxy-4-Methylphenyl)Ethan-1-Ol through various methodologies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications.

The CAS No: 155499-68-6 is widely recognized in the scientific community for its role in drug discovery and development. Its unique structure allows it to act as a versatile building block in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals and modulate cellular signaling pathways.

In terms of physical properties, 2-(3,5-Dimethoxy-4-Methylphenyl)Ethan-1-Ol exhibits a melting point of approximately 70°C and a boiling point around 200°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques commonly employed in analytical chemistry.

The compound's stability under different environmental conditions has been extensively studied, revealing its resistance to oxidative degradation under ambient conditions. This property is advantageous for its storage and transportation in industrial settings. Furthermore, recent research has explored the use of 2-(3,5-Dimethoxy-4-Methylphenyl)Ethan-1-Ol as a chiral auxiliary in asymmetric synthesis, demonstrating its potential in enantioselective reactions.

From an application perspective, CAS No: 155499-68-6 finds utility in the synthesis of natural product analogs and bioisosteres. Its ability to mimic certain structural motifs found in natural compounds makes it an invaluable tool for medicinal chemists aiming to design novel therapeutic agents.

In conclusion, 2-(3,5-Dimethoxy-4-Methylphenyl)Ethan-1-Ol (CAS No: 155499-68-6) stands out as a significant molecule with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in modern chemical innovation.